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Compound of Interest |

Compound Name: 3-Chloro-5-methoxyisoquinoline
CAS No.: 1691715-12-4
Cat. No.: B2637484
. J

Part 1: Executive Safety Summary

Compound: 3-Chloro-5-methoxyisoquinoline CAS: 1691715-12-4 Physical State: Solid
(Crystalline Powder) Storage: 2-8°C, Inert Atmosphere (Argon/Nitrogen)[1]

This guide moves beyond generic safety data sheets (SDS) to provide an operational
framework for handling 3-Chloro-5-methoxyisoquinoline. As a halogenated heterocyclic
building block, this compound presents specific risks regarding respiratory irritation (dust) and
cutaneous absorption. While classified primarily as an irritant (H315, H319, H335) and harmful
by ingestion (H302), the presence of the chlorine and methoxy substituents on the isoquinoline
ring suggests potential for increased lipophilicity, necessitating strict barrier protection against
skin permeation.

Part 2: Risk Assessment & Engineering Controls[1]
The Hazard Profile

We treat this compound under Control Band 3 (Potent/Hazardous) protocols until specific
toxicological LC50/LD50 data confirms otherwise. The primary risks are:

¢ Inhalation of Dust: The solid powder can easily become airborne during weighing.

o Solution Permeation: Once dissolved in organic solvents (e.g., DCM, DMF), the compound's
ability to penetrate nitrile gloves increases significantly.
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Engineering Controls (Primary Barrier)

o Solid Handling: Must be performed in a certified chemical fume hood or a powder

containment enclosure.

 Static Control: Use an ionizing bar or anti-static gun during weighing. Halogenated

heterocycles often carry static charges, causing "fly-away" powder that contaminates the

user's cuffs.

Part 3: Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on the "Worst-Case Solvent" scenario (assuming the

compound may be dissolved in common reaction solvents).

Protection Zone

Recommended Equipment

Technical Rationale

Eye/Face

Chemical Splash Goggles
(ANSI z87.1+)

Safety glasses are insufficient
for powders.[1] Goggles seal
the orbital area, preventing

airborne dust entry.

Hand (Primary)

Disposable Nitrile (4-6 mil)

Sulfficient for dry solid
handling.[1] Change

immediately upon splash.

Hand (Secondary)

Double-Gloving or Laminate

Liner

Required when the compound
is in solution (especially DCM
or THF). Halogenated
compounds can degrade

nitrile.

Respiratory

Fume Hood (Primary)

N95/P100 is only a backup for
spill cleanup outside the hood.
Do not rely on masks for

routine handling.

Body

Lab Coat (Poly/Cotton) +
Tyvek Sleeves

Tyvek sleeves bridge the gap
between glove and coat cuff—
the most common exposure

point for powders.
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Part 4: Operational Protocols
Workflow Logic

The following diagram illustrates the safe handling lifecycle, emphasizing the critical control
points (CCPs) where exposure risk is highest.

Storage Warm to RT Transfer to Hood Open inside Hood Weighin Dissolve Solubilization/Reaction Disposal

gl
(2-8°C, Inert Gas) (Closed Container) (Static Control + Draft Shield) (Double Glove) (Halogenated Stream)

Figure 1: Operational Workflow for 3-Chloro-5-methoxyisoquinoline

Click to download full resolution via product page

Step-by-Step Handling Procedure
Step 1: Retrieval & Equilibration[1]

e Protocol: Remove the container from the 2-8°C fridge. Do not open immediately.

e Why: Opening a cold bottle introduces condensation. Moisture can hydrolyze the methoxy
group or degrade the compound, but more importantly, it causes the powder to clump,
increasing handling difficulty and spill risk. Allow 30 minutes to reach room temperature.

Step 2: The Weighing Process (High Risk)

o Setup: Place a disposable balance draft shield or work inside the fume hood.
o PPE Check: Don Tyvek sleeves over lab coat cuffs. Put on double nitrile gloves.[2]
e Action:

o Use an anti-static gun on the spatula and weighing boat.

o Transfer slowly. If powder adheres to the spatula (static), do not flick it. Tap gently against
the side of the vessel.

o Clean Up: Wipe the balance area with a solvent-dampened tissue (Acetone/Ethanol)
immediately after weighing. Dispose of this tissue as hazardous waste.
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Step 3: Reaction & Solubilization[1]

+ Solvent Warning: If dissolving in Dichloromethane (DCM) or Chloroform, standard nitrile
gloves offer <5 minutes of protection.

» Action: If a splash occurs on the glove while the compound is in solution, remove the outer
glove immediately, wash hands, and re-glove. Do not wait for visual signs of degradation.

Part 5: Emergency Response & Disposal[1]
Exposure Response Logic

Exposure Incident

Identify Type

Skin Contact Eye Contact Inhalation

Wash with Soap/Water Rinse with Water/Eyewash Move to Fresh Air
(15 mins) (15 mins) Seek Medical Attn

Figure 2: Immediate Emergency Response Decision Tree

Click to download full resolution via product page

Disposal Protocols

+ Solid Waste: Weighing boats, contaminated gloves, and paper towels must go into Solid
Hazardous Waste.[3]

¢ Liguid Waste: This compound contains chlorine.[2][4] It must be disposed of in the
Halogenated Organic Waste stream.
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o Critical: Do not mix with acid waste streams without verifying compatibility, as acidifying
methoxy-isoquinolines can sometimes generate heat or unwanted byproducts depending
on the mixture.

References

e PubChem. (n.d.). Compound Summary: Isoquinoline Derivatives. National Library of
Medicine. Retrieved October 26, 2025, from [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.).[5] Laboratory Safety
Guidance. United States Department of Labor. Retrieved October 26, 2025, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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